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Compound of Interest

Compound Name: Folic acid, methyl-

Cat. No.: B1673526 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of Folic acid,
methyl-, also known as L-Methylfolate or 5-Methyltetrahydrofolic acid. Adherence to these

procedures is essential for ensuring the safety of all laboratory personnel and the integrity of

research activities.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling Folic
acid, methyl-.[1][2][3][4]
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Protects against dust,

splashes, and mists.[1]

Skin Protection

- Gloves: Compatible,

chemical-impermeable gloves

(e.g., nitrile, neoprene).[1][2][4]

- Clothing: Fire/flame resistant

and impervious clothing; lab

coat.[1][4]

Prevents skin contact, which

may cause an allergic skin

reaction.[2][4][5] Contaminated

work clothing should not be

allowed out of the workplace.

[2][5]

Respiratory Protection

A full-face respirator or a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

[4]

Protects against inhalation of

dust, fumes, gases, mists, and

vapors.[1][2][4][5]

Operational Plan for Handling and Disposal
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of Folic acid, methyl-.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a tightly closed, dry, cool, and well-ventilated place.[2] Keep it

away from incompatible materials such as strong oxidizing agents.[5] The recommended

storage temperature is often -20°C for powder forms.[3]

Handling and Use

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/sds/levomefolic-acid-temppid160705009945.html
https://www.echemi.com/sds/levomefolic-acid-temppid160705009945.html
https://www.echemi.com/sds/levomefolic-acid-temppid160705009945.html
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.biosynth.com/Files/MSDS/FM/16/MSDS_FM16122_5000_EN.pdf
https://www.echemi.com/sds/levomefolic-acid-temppid160705009945.html
https://www.biosynth.com/Files/MSDS/FM/16/MSDS_FM16122_5000_EN.pdf
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.biosynth.com/Files/MSDS/FM/16/MSDS_FM16122_5000_EN.pdf
https://cdn.caymanchem.com/cdn/msds/16159m.pdf
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://cdn.caymanchem.com/cdn/msds/16159m.pdf
https://www.echemi.com/sds/levomefolic-acid-temppid160705009945.html
https://www.biosynth.com/Files/MSDS/FM/16/MSDS_FM16122_5000_EN.pdf
https://www.echemi.com/sds/levomefolic-acid-temppid160705009945.html
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://www.biosynth.com/Files/MSDS/FM/16/MSDS_FM16122_5000_EN.pdf
https://cdn.caymanchem.com/cdn/msds/16159m.pdf
https://www.benchchem.com/product/b1673526?utm_src=pdf-body
https://www.echemi.com/sds/methylfolatemetafolinp-pid_Seven4856.html
https://cdn.caymanchem.com/cdn/msds/16159m.pdf
https://file.medchemexpress.com/batch_PDF/HY-113046/5-Methyltetrahydrofolic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Handle the substance in a well-ventilated area.[2] The use of a

mechanical exhaust system is required.[4] Ensure a safety shower and eye wash station are

readily accessible.[3][4]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke

when using this product.[3] Wash hands thoroughly after handling.[3][4]

Safe Practices: Avoid the formation of dust and aerosols.[2][3] Use non-sparking tools to

prevent fire caused by electrostatic discharge.[2]

Spill Management
Personal Precautions: In case of a spill, wear the prescribed personal protective equipment,

including chemical impermeable gloves.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Clean-up: Collect the spilled material and place it in a suitable, closed container for disposal.

[1][2] Use spark-proof tools and explosion-proof equipment.[1][2]

Disposal Plan
Waste Characterization: Dispose of the substance and its container in accordance with all

applicable local, state, and federal regulations.

Disposal Method: One recommended method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

exhaust.[4]

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

Folic acid, methyl- in a laboratory setting.
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Safe Handling Workflow for Folic acid, methyl-
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Caption: Procedural workflow for the safe handling of Folic acid, methyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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